![molecular formula C9H9F3O3 B6188612 6-oxo-2-(trifluoromethyl)bicyclo[2.2.1]heptane-2-carboxylic acid CAS No. 2680534-71-6](/img/no-structure.png)
6-oxo-2-(trifluoromethyl)bicyclo[2.2.1]heptane-2-carboxylic acid
Overview
Description
6-oxo-2-(trifluoromethyl)bicyclo[2.2.1]heptane-2-carboxylic acid is a useful research compound. Its molecular formula is C9H9F3O3 and its molecular weight is 222.2. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-oxo-2-(trifluoromethyl)bicyclo[2.2.1]heptane-2-carboxylic acid involves the conversion of a starting material into an intermediate, which is then further reacted to form the final product. The key steps in the synthesis pathway include the introduction of the trifluoromethyl group, the formation of the bicyclo[2.2.1]heptane ring system, and the addition of the carboxylic acid group.", "Starting Materials": [ "Cyclohexanone", "Trifluoromethyl iodide", "Sodium hydride", "Bromine", "Sodium hydroxide", "Sodium borohydride", "Sodium cyanoborohydride", "Chloroacetic acid" ], "Reaction": [ "Step 1: Cyclohexanone is reacted with trifluoromethyl iodide and sodium hydride to introduce the trifluoromethyl group. This reaction is typically carried out in an aprotic solvent such as DMF or DMSO.", "Step 2: The resulting intermediate is then reacted with bromine and sodium hydroxide to form the bicyclo[2.2.1]heptane ring system. This reaction is typically carried out in a polar solvent such as ethanol or methanol.", "Step 3: The final step involves the addition of the carboxylic acid group. This can be achieved through a variety of methods, including the reduction of a carboxylic acid derivative using sodium borohydride or sodium cyanoborohydride, or the direct reaction of the bicyclo[2.2.1]heptane intermediate with chloroacetic acid in the presence of a catalyst such as triethylamine. The resulting product is 6-oxo-2-(trifluoromethyl)bicyclo[2.2.1]heptane-2-carboxylic acid." ] } | |
CAS No. |
2680534-71-6 |
Molecular Formula |
C9H9F3O3 |
Molecular Weight |
222.2 |
Purity |
95 |
Origin of Product |
United States |
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